Cas no 123374-31-2 (3-butyl-1-methyl-pyrazole-4-carboxylic acid)

• Product Name: 3-butyl-1-methyl-pyrazole-4-carboxylic acid
• CAS No: 123374-31-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5304084
• PubChem ID: 14442283
• Update Time: 2026-03-10

3-butyl-1-methyl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 3-Butyl-1-methylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-butyl-1-methyl-
• 3-butyl-1-methyl-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-3-4-5-8-7(9(12)13)6-11(2)10-8/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： HMNXFONALOSDBL-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)N=C1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives